4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C16H19N7O/c1-12-11-13-15(17-5-6-23(13)20-12)21-7-9-22(10-8-21)16-18-4-3-14(19-16)24-2/h3-6,11H,7-10H2,1-2H3
• InChI Key: WBGLLQJZMABQLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC=CC(=N4)OC
• Molecular Formula: C16H19N7O
• Molecular Weight: 325.37 g/mol

Description

The compound “4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” is a heterocyclic compound. It’s part of a family of compounds that have been identified as strategic for optical applications.

Synthesis Analysis

The synthesis of similar compounds has been done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The reaction involves the use of an alkyne with various aromatic and aliphatic azide using a Cu (II) catalyst in the presence of Sodium ascorbate.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a pyrimidine ring which is a six-membered ring with two nitrogen atoms. Attached to this ring is a piperazine ring, which is a six-membered ring with two nitrogen atoms. The piperazine ring is further substituted with a pyrazolo[1,5-a]pyrazin-4-yl group.

Scientific Research Applications

Anticancer Activity

. .

Fluorescent Molecules

. .

Chemosensors

Fluorescent organic compounds, including pyrazolo[1,5-a]pyrimidines, have been a major focus of research related to materials science and biological interactions. .

Bioimaging Applications

. .

Organic Light-Emitting Devices

. .

Bio-Macromolecular Interactions

. .

Mechanism of Action

Target of Action

The primary target of 4-methoxy-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase .

Mode of Action

This compound acts as an inhibitor of CDK2 . By binding to the active site of CDK2, it prevents the kinase from phosphorylating its substrates, thereby halting cell cycle progression . This inhibition can lead to cell cycle arrest and apoptosis, particularly in cancer cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulation pathway . CDK2 is essential for the G1/S transition, and its inhibition can cause cells to arrest in the G1 phase . This can lead to apoptosis, particularly in rapidly dividing cells such as cancer cells .

Result of Action

The compound has shown significant anticancer activity in vitro . It has demonstrated superior cytotoxic activities against MCF-7 and HCT-116 cancer cell lines, with IC50 values in the nanomolar range . This suggests that the compound could potentially be effective in treating certain types of cancer .